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Compound of Interest

Compound Name: Hydroxysulochrin

Cat. No.: B3025930

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxysulochrin is a naturally occurring benzophenone derivative that has been isolated
from the fungus Aureobasidium sp. As a fungal metabolite, it is of interest to researchers in
natural product chemistry, pharmacology, and agricultural sciences. This technical guide
provides a comprehensive overview of the known chemical properties and biological activities
of Hydroxysulochrin, with a focus on presenting clear, actionable data and methodologies for
scientific professionals.

Chemical Identification

A precise understanding of the chemical identity of a compound is fundamental for all research
and development activities. The following table summarizes the key identifiers for
Hydroxysulochrin.
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Identifier Value Reference

CAS Number 581068-64-6 [1]12]

2-[2,6-dihydroxy-4-
hydroxymethyl)benzoyl]-5-

IUPAC Name (hydroxymethyh - _ [1](2]
hydroxy-3-methoxy-benzoic

acid, methyl ester

Molecular Formula C17H160s [11[2]

Molecular Weight 348.3041 g/mol [1]

Known Biological Activity

The primary biological activity reported for Hydroxysulochrin is its role as a plant growth
regulator. Specifically, it has been shown to inhibit the growth of tea pollen tubes. In contrast, it
did not exhibit inhibitory effects on the root growth of lettuce seedlings within the tested
concentration range.

Biological Organism/Syst . Observed
. Concentration Reference
Activity em Effect
Tea (Camellia o
Plant Growth ) ) 41% inhibition of
o sinensis) Pollen 100 mg/L
Inhibition tube growth
Tube
Lettuce (Lactuca o
Plant Growth ) ] 0.1 mg/L to 100 No inhibitory
o sativa) Seedling
Inhibition Root mg/L effect observed
00

A study investigating the activity of sulochrin derivatives on the aryl hydrocarbon receptor (AhR)
found that, unlike its analog methylsulochrin, Hydroxysulochrin did not exhibit any AhR ligand
activity.

Experimental Protocols
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The following is a generalized protocol for an in vitro pollen tube growth inhibition assay, based
on the literature for assessing the activity of plant growth regulators like Hydroxysulochrin.

Objective: To determine the inhibitory effect of Hydroxysulochrin on the germination and tube
elongation of pollen.

Materials:

Hydroxysulochrin

Pollen grains (e.g., from Camellia sinensis)

Pollen germination medium (specific composition may vary depending on the pollen species,
but generally contains sucrose, boric acid, and calcium nitrate)

Agar

Petri dishes or microscope slides

Microscope with a calibrated eyepiece or imaging software

Procedure:

Preparation of Test Solutions: Prepare a stock solution of Hydroxysulochrin in a suitable
solvent (e.g., DMSO) and then make serial dilutions to achieve the desired final
concentrations (e.g., 100 mg/L) in the pollen germination medium. A control medium
containing the same concentration of the solvent should also be prepared.

Preparation of Assay Plates: Prepare the pollen germination medium with and without the
test compound. If a solid medium is used, add agar to the medium, heat to dissolve, and
pour into petri dishes or onto microscope slides.

Pollen Collection and Inoculation: Collect fresh pollen from the anthers of the selected plant
species. Evenly dust the pollen onto the surface of the prepared solid medium or suspend it
in the liquid medium.

Incubation: Incubate the preparations at a controlled temperature (e.g., 25°C) in the dark for
a specific period (e.g., 24 hours) to allow for pollen germination and tube growth.
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» Observation and Data Collection: After the incubation period, observe the pollen grains
under a microscope. Measure the length of the pollen tubes. For each concentration of
Hydroxysulochrin and the control, a statistically significant number of pollen tubes should
be measured.

e Analysis: Calculate the percentage of inhibition of pollen tube growth for each concentration
of Hydroxysulochrin compared to the solvent control.

Logical Workflow for Bioactivity Screening

The discovery and characterization of natural products like Hydroxysulochrin often follow a
systematic workflow. The following diagram illustrates a logical process for the screening of a
novel compound for potential biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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